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Compound of Interest

3-(6-Chloro-3-pyridinyl)-2-
Compound Name:
piperazinone

Cat. No.: B13488041

Get Quote

Executive Summary & Chemical Profile

3-(6-Chloro-3-pyridinyl)-2-piperazinone is a functionalized heterocyclic building block,

commonly used in the synthesis of pharmaceutical agents targeting central nervous system
(CNS) pathways (e.qg., nicotinic acetylcholine receptors).

As a halogenated nitrogen heterocycle, it presents specific disposal challenges. It must be
treated as Hazardous Halogenated Organic Waste. Improper disposal (e.g., drain pouring or
mixing with non-halogenated solvents) can lead to the formation of toxic byproducts or
regulatory violations due to the stability of the chloropyridine moiety.

Chemical Identification Table
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Property Detail

Chemical Name 3-(6-Chloro-3-pyridinyl)-2-piperazinone

CAS Number 717106-83-7

Molecular Formula CoH10CIN3O

Molecular Weight 211.65 g/mol

Physical State Solid (Powder/Crystals)

N Soluble in DMSO, Methanol; Sparingly soluble

Solubility )
in Water

Primary Hazard Toxic (Oral), Irritant (Skin/Eye), Aquatic Toxicity
Not specifically listed, but treat as D001

RCRA Code (US) (Ignitable if in solvent) or Toxic characteristic if

tested.

Safety Assessment & Risk Analysis (E-E-A-T)

Expertise Insight: The chloropyridine ring is electron-deficient, making it relatively stable
against oxidative degradation but reactive towards nucleophiles. In a waste stream, this
stability means it will not degrade quickly in the environment, necessitating high-temperature
incineration.

Hazard Classification (GHS)

Treat this compound with the following precautionary classifications based on structural
analogs (e.g., chloropyridines and piperazinones):

e H302: Harmful if swallowed.[1]
e H315/H319: Causes skin and serious eye irritation.[2]

e H412: Harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE) Matrix
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Protection Zone Requirement Rationale

Prevents inhalation of fine
Respiratory N95 or P100 Respirator particulates during weighing or
transfer.

The piperazinone ring can
b | (Hands) Double Nitrile Gloves (min facilitate skin absorption;
ermal (Hands
0.11mm) double gloving provides a

breakthrough barrier.

Prevents corneal damage from

Ocular Chemical Safety Goggles o ]
dust or splashes (if in solution).
Prevents contamination of
street clothes; standard cotton
Body Tyvek Lab Coat

coats may absorb the

chemical.

Step-by-Step Disposal Protocol

This protocol ensures a self-validating workflow where every step confirms the safety of the
next.

Phase 1: Waste Segregation (The "Golden Rule")

CRITICAL: Do NOT mix this compound with:
e Strong Acids: Risk of exothermic protonation or hydrolysis.
o Strong Oxidizers: Risk of violent reaction with the piperazinone amine.

» Non-Halogenated Solvents: Mixing halogenated waste with non-halogenated waste
significantly increases disposal costs and complicates incineration.

Phase 2: Packaging & Labeling[3]

e Solid Waste (Pure Compound/Contaminated Solids):
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Place the solid waste into a wide-mouth HDPE (High-Density Polyethylene) jar.

[e]

o

Why HDPE? It is resistant to chemical attack and impact.

[¢]

Label clearly: "HAZARDOUS WASTE - TOXIC SOLID - HALOGENATED ORGANIC."

[¢]

List contents: "3-(6-Chloro-3-pyridinyl)-2-piperazinone, [Approx.[3] Weight]."
e Liquid Waste (Mother Liguors/Reaction Mixtures):

o Collect in a dedicated Halogenated Solvent Waste carboy (typically yellow or distinctively

marked).

o Ensure the pH is neutral (pH 6-8). If acidic/basic, neutralize carefully before addition to the

main carboy to prevent gas evolution.

o Ventilation: Perform all transfers in a fume hood.

Phase 3: Final Destruction (Incineration)

o Method: High-Temperature Incineration (>1100°C) with Flue Gas Scrubbing.

e Mechanism: The high temperature breaks the C-Cl bond. The scrubber neutralizes the
resulting Hydrogen Chloride (HCI) and Nitrogen Oxides (NOx) gases.

e Action: Hand over to your facility's EHS (Environmental Health & Safety) department or a
licensed hazardous waste contractor (e.g., Veolia, Clean Harbors).

Visual Workflow: Disposal Decision Tree

The following diagram illustrates the logical flow for disposing of 3-(6-Chloro-3-pyridinyl)-2-
piperazinone, ensuring no cross-contamination.
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Waste Generation:
3-(6-Chloro-3-pyridinyl)-2-piperazinone

Determine Physical State

Solid Liquid
Solid Waste Liquid Waste
(Powder, Filter Cake, Wipes) (Dissolved in Solvent)

'

Is Solvent Halogenated?
(DCM, Chloroform, etc.)

y

Pack in Wide-Mouth
HDPE Container

Yes No (e.g., DMSO, MeOH)

Add to HALOGENATED Segregate as

Waste Stream TOXIC ORGANIC LIQUID

Label: 'Toxic, Halogenated'

High-Temp Incineration

(with HCI Scrubber)

Click to download full resolution via product page

Caption: Decision tree for segregating 3-(6-Chloro-3-pyridinyl)-2-piperazinone waste
streams.

Emergency Procedures
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Spills (Solid/Powder)[5]

o Evacuate: Clear the immediate area of non-essential personnel.

e PPE Up: Don N95 mask, double gloves, and goggles.

e Contain: Cover the spill with a damp paper towel to prevent dust generation.
o Clean: Sweep up carefully (do not dry sweep) or use a HEPA vacuum.

o Decontaminate: Wipe surface with a mild detergent and water. Collect all wipes as Solid
Hazardous Waste.

Accidental Exposure[6]

o Eye Contact: Rinse immediately with water for 15 minutes.[4] Seek medical attention.
o Skin Contact: Wash with soap and water.[5] Remove contaminated clothing.[2][4]

e Ingestion: Do NOT induce vomiting. Rinse mouth.[1][4][5][6][7] Contact Poison Control
immediately.[2][4][7]

Regulatory Compliance & Codes

o US EPA (RCRA): While not explicitly P- or U-listed, this waste exhibits toxicity
characteristics. It must be managed under 40 CFR 261.

o European Waste Catalogue (EWC): Classify under 07 05 13* (Solid wastes containing
dangerous substances).

e Transport (DOT/IATA):

[¢]

Proper Shipping Name: Toxic solid, organic, n.o.s. (3-(6-Chloro-3-pyridinyl)-2-
piperazinone).

[¢]

UN Number: UN 2811.[2]

Hazard Class: 6.1.

[e]
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o Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. tcichemicals.com [tcichemicals.com]

e 2. sigmaaldrich.com [sigmaaldrich.com]

e 3. 3-(6-chloro-3-pyridinyl)-2-piperazinone - CASS 717106-83-7 - EE(@{k,3 [molaid.com]
¢ 4. mmbio.byu.edu [mmbio.byu.edu]

e 5. pharmacopoeia.com [pharmacopoeia.com]

e 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

¢ 7. cdhfinechemical.com [cdhfinechemical.com]

¢ To cite this document: BenchChem. [3-(6-Chloro-3-pyridinyl)-2-piperazinone: Proper
Disposal & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13488041/docs#3-6-chloro-3-pyridinyl-2-
piperazinone-proper-disposal-handling-guide]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/
https://www.osha.gov/laboratories
https://www.epa.gov/hwgenerators
https://www.benchchem.com/product/b13488041?utm_src=pdf-custom-synthesis#bc-rfq
https://www.tcichemicals.com/OP/en/sds/P0446_JP_EN.pdf
https://www.sigmaaldrich.com/TW/en/sds/sigma/s1688?userType=undefined
https://www.molaid.com/MS_1397671
https://mmbio.byu.edu/0000017b-418f-d55c-a7fb-cdbf8e7a0000/sds-sheets-piperazine-pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-813_GB.pdf
https://pim-resources.coleparmer.com/sds/01979.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1925324939_2-ChloroPyridine-CASNO-109-09-1-MSDS.pdf
https://www.benchchem.com/product/b13488041/docs#3-6-chloro-3-pyridinyl-2-piperazinone-proper-disposal-handling-guide
https://www.benchchem.com/product/b13488041/docs#3-6-chloro-3-pyridinyl-2-piperazinone-proper-disposal-handling-guide
https://www.benchchem.com/product/b13488041/docs#3-6-chloro-3-pyridinyl-2-piperazinone-proper-disposal-handling-guide
https://www.benchchem.com/product/b13488041/docs#3-6-chloro-3-pyridinyl-2-piperazinone-proper-disposal-handling-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13488041?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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